![molecular formula C16H15ClN2S B5615351 2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile](/img/structure/B5615351.png)
2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of "2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile" and related compounds involves multiple steps, including reactions with thioureas and chloronicotinonitrile. For example, N,N'-Dimethylthiourea and tetrahydro-2-pyrimidinethiol react with 2-chloro-nicotinonitrile, leading to displacement of chlorine by nitrogen from the thioureas. This process results in secondary cyclizations that furnish new ring systems, demonstrating the compound's versatile reactivity and potential for generating novel heterocyclic structures (Coppola & Shapiro, 1981).
Molecular Structure Analysis
The molecular structure of derivatives of "2-[(2-chlorobenzyl)thio]-4,5,6-trimethylnicotinonitrile" and similar compounds has been characterized by various spectroscopic techniques. For instance, a novel thiophene-containing compound was synthesized and its structure determined by X-ray crystallography, illustrating the compound's stable geometry and potential for intramolecular interactions. This detailed structural analysis is crucial for understanding the compound's chemical behavior and reactivity (Mabkhot et al., 2016).
Chemical Reactions and Properties
The compound and its derivatives undergo various chemical reactions, highlighting its reactivity and potential for chemical modifications. For instance, reactions with nitrile oxides and other reagents have been investigated, leading to the formation of novel compounds with distinct structures and properties. These studies provide insights into the compound's chemical versatility and its potential as a precursor for synthesizing a wide range of chemical entities (Kandeel & Youssef, 2001).
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-4,5,6-trimethylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2S/c1-10-11(2)14(8-18)16(19-12(10)3)20-9-13-6-4-5-7-15(13)17/h4-7H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZKTQGECISJLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(N=C1C)SCC2=CC=CC=C2Cl)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Chlorobenzyl)sulfanyl]-4,5,6-trimethylpyridine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.